Gum tragacanth

• IUPAC Name: ethane
• InChI: InChI=1S/5C2H6/c5*1-2/h5*1-2H3
• InChI Key: OVZPZOMOENCEFN-UHFFFAOYSA-N
• Canonical SMILES: CC.CC.CC.CC.CC
• Molecular Formula: C10H30
• Molecular Weight: 150.35 g/mol
• Solubility: Insol in alcohol, Sol in alkaline soln; aq hydrogen peroxide soln
• Color/Form: Dull white, translucent plates or yellowish powder
• CAS No.: 9000-65-1

Description

Gum tragacanth is a natural gum obtained from the dried sap of several species of Middle Eastern legumes of the genus Astragalus, including Astragalus gummifer, Astragalus adscendens, Astragalus brachycalyx, and Astragalus tragacantha . The gum is a viscous, odorless, tasteless, water-soluble mixture of polysaccharides that is used in various industries due to its unique properties .

Mechanism of Action

Target of Action

Gum tragacanth, also known as YT31961 or Tragacanth, is a polysaccharide extracted from the stems and branches of various species of Astragalus . It has been used in allergy testing and shows promise as a therapeutic substance in tissue engineering and regenerative medicine . and in the treatment of arthritis.

Mode of Action

This compound interacts with its targets primarily through its properties as a soluble fiber. It can absorb water in the gut, helping to regulate bowel movements and prevent constipation . In the context of arthritis treatment, chondroitin sulfate-modified tragacanth gum–gelatin composite nanocapsules loaded with curcumin nanocrystals have been designed to target CD44 to accumulate drugs in inflamed joints .

Biochemical Pathways

It has been shown to have anti-inflammatory and antioxidant effects . In the treatment of arthritis, it significantly inhibited oxidative stress, promoted the polarization of M2-type macrophages to M1-type macrophages, and decreased the expression of inflammatory factors (TNF-α, IL-1β, and IL-6) .

Pharmacokinetics

It is known to be a biodegradable, non-allergenic, non-toxic, and non-carcinogenic material . More research is needed to fully understand its pharmacokinetic properties.

Result of Action

The molecular and cellular effects of this compound’s action vary depending on its application. In the digestive system, it forms a gel-like substance that can ease the passage of stool and improve overall bowel health . In the treatment of arthritis, it has been shown to significantly alleviate the swelling of joints . Furthermore, it has been reported to have a proliferative effect on certain cancer cells .

Action Environment

The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, it has been used as a green and environmental-friendly anti-corrosion inhibitor for the protection of metals and alloys . Its stability against microbial, heat, and acid degradation makes it an attractive material in various industrial settings . .

Biochemical Analysis

Biochemical Properties

Tragacanth is a complex polysaccharide that interacts with various biomolecules. It is known to be a biodegradable, non-allergenic, non-toxic, and non-carcinogenic material . The biochemical reactions involving Tragacanth are primarily due to its polysaccharide components, which can form hydrogen bonds with water molecules, creating a gel-like substance .

Cellular Effects

Tragacanth’s effects on cells are largely due to its polysaccharide content. It has been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

At the molecular level, Tragacanth exerts its effects through interactions with other biomolecules. Its polysaccharide chains can bind to other molecules, potentially influencing enzyme activity and gene expression . The exact mechanisms of these interactions are still being researched.

Temporal Effects in Laboratory Settings

In laboratory settings, Tragacanth has been shown to be stable over time. It resists degradation due to its complex polysaccharide structure

Metabolic Pathways

Tragacanth is involved in various metabolic pathways due to its polysaccharide content. It can interact with enzymes and cofactors involved in these pathways

Transport and Distribution

It is likely that its polysaccharide components interact with various transporters or binding proteins .

Subcellular Localization

Given its polysaccharide nature, it is likely to be found in the cytoplasm or extracellular space

Preparation Methods

Synthetic Routes and Reaction Conditions: Gum tragacanth gum is harvested by making incisions in the bark of Astragalus plants, allowing the sap to exude and harden on the plant surface. The hardened gum is then collected manually after a period of drying .

Industrial Production Methods: The collected gum is cleaned to remove impurities such as bark and dirt. It is then ground into a powder that can be used in various applications . The gum is processed to ensure it meets the required specifications for use in food, pharmaceuticals, and other industries .

Chemical Reactions Analysis

Types of Reactions: Gum tragacanth undergoes various chemical reactions, including oxidation, reduction, and substitution. It can be grafted with other polymers to enhance its properties .

Common Reagents and Conditions: For grafting reactions, ceric ammonium nitrate is commonly used as an initiator. The reaction is typically carried out under nitrogen atmosphere .

Major Products Formed: One of the major products formed from the grafting of tragacanth is tragacanth gum-graft-polyacrylonitrile, which has enhanced water absorption capacity and stability .

Scientific Research Applications

Gum tragacanth gum has a wide range of applications in scientific research:

Chemistry: Used as a stabilizer and emulsifier in various chemical formulations.

Biology: Utilized in tissue engineering and regenerative medicine due to its biocompatibility and biodegradability.

Medicine: Employed in drug delivery systems and wound healing applications.

Industry: Used in food as a thickener and stabilizer, in textiles as a stiffener, and in cosmetics for its emulsifying properties.

Comparison with Similar Compounds

Gum Arabic: Another natural gum used as a stabilizer and emulsifier.

Guar Gum: A polysaccharide used as a thickening agent.

Xanthan Gum: Known for its high viscosity and stability across a wide range of temperatures and pH levels.

Uniqueness of Gum tragacanth: this compound is unique due to its high viscosity, stability across a wide pH range, and ability to form gels. It is also biocompatible, biodegradable, and non-toxic, making it suitable for a wide range of applications .